![molecular formula C17H16F2N2O3 B6495833 N-(2,4-difluorophenyl)-N'-(2-hydroxy-2-phenylpropyl)ethanediamide CAS No. 1351608-74-6](/img/structure/B6495833.png)
N-(2,4-difluorophenyl)-N'-(2-hydroxy-2-phenylpropyl)ethanediamide
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Overview
Description
N-(2,4-Difluorophenyl)-N'-(2-hydroxy-2-phenylpropyl)ethanediamide, commonly known as DFPEA, is a small molecule that has been widely used in scientific research due to its unique properties. It is a highly stable molecule that is capable of binding to a variety of biological molecules, including proteins, nucleic acids, and carbohydrates. DFPEA is also highly soluble in a variety of solvents, making it an ideal choice for use in a variety of laboratory experiments.
Mechanism of Action
DFPEA binds to specific biological molecules through hydrogen bonding and hydrophobic interactions. Specifically, it binds to proteins by forming hydrogen bonds with amino acid side chains, and it binds to nucleic acids by forming hydrogen bonds with the phosphate backbone. Additionally, DFPEA binds to carbohydrates by forming hydrophobic interactions with their hydrophobic regions.
Biochemical and Physiological Effects
DFPEA has been shown to have a variety of biochemical and physiological effects on cells and organisms. For example, it has been shown to inhibit the activity of certain enzymes, as well as to alter the expression of certain genes. Additionally, it has been shown to modulate the activity of certain signaling pathways, such as the MAPK and PI3K pathways.
Advantages and Limitations for Lab Experiments
The main advantage of using DFPEA in laboratory experiments is its high solubility in a variety of solvents. This makes it an ideal choice for use in a variety of laboratory protocols. Additionally, DFPEA is highly stable, making it an ideal choice for long-term experiments. However, one limitation of using DFPEA is that it can be difficult to obtain in large quantities.
Future Directions
There are a number of potential future directions for the use of DFPEA in scientific research. For example, it could be used to study the structure and function of proteins in greater detail. Additionally, it could be used in the development of new drugs and in the study of drug-receptor interactions. Additionally, it could be used in the study of cell signaling pathways and in the study of the role of specific proteins in various diseases. Finally, it could be used in the development of new diagnostic tools and treatments for various diseases.
Synthesis Methods
DFPEA is synthesized via a two-step process. The first step involves the reaction of 2,4-difluorophenylmagnesium bromide with 2-hydroxy-2-phenylpropyl ethanediamide. This reaction produces the desired product, DFPEA, in high yields. The second step involves the purification of the product via recrystallization.
Scientific Research Applications
DFPEA has been used in a variety of scientific research applications, including protein-ligand binding studies, enzyme inhibition studies, and DNA-binding studies. It has also been used in the development of new drugs and in the study of drug-receptor interactions. Additionally, DFPEA has been used in the study of cell signaling pathways and in the study of the structure and function of proteins.
properties
IUPAC Name |
N'-(2,4-difluorophenyl)-N-(2-hydroxy-2-phenylpropyl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16F2N2O3/c1-17(24,11-5-3-2-4-6-11)10-20-15(22)16(23)21-14-8-7-12(18)9-13(14)19/h2-9,24H,10H2,1H3,(H,20,22)(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNDFWJHIKCZNQJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)C(=O)NC1=C(C=C(C=C1)F)F)(C2=CC=CC=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16F2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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